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Compound of Interest

Compound Name: IP 24

Cat. No.: B1239531

For researchers, scientists, and drug development professionals, selecting the right antibody is
paramount for the success of preclinical studies. When investigating human-specific biologics
like Interleukin-24 (IL-24), a critical consideration is the cross-reactivity of anti-human
antibodies with orthologs in common animal models. This guide provides an objective
comparison of commercially available anti-human IL-24 antibodies, detailing their documented
species cross-reactivity and the experimental data supporting these claims.

Interleukin-24, also known as Melanoma Differentiation-Associated gene 7 (mda-7), is a
member of the IL-10 cytokine family with diverse functions, including inducing apoptosis in
tumor cells and modulating immune responses.[1] Given that mature human IL-24 shares
approximately 69% amino acid sequence identity with its mouse and rat counterparts, the
potential for antibody cross-reactivity exists but is not guaranteed and must be empirically
validated.[1] This guide aims to facilitate the selection of appropriate antibodies for studies
involving animal models.

Comparative Analysis of Anti-Human IL-24
Antibodies

The following table summarizes the cross-reactivity profiles of several commercially available
anti-human IL-24 antibodies based on manufacturer-provided data. Researchers should note
that reactivity can vary based on the application.
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26772-1-AP Proteintech Polyclonal Rabbit
Mouse ELISA[2]
] WB, Flow Cyt
ab115207 Abcam Polyclonal Rabbit Human
(Intra), IHC-P
Monoclonal
R&D
MAB19652 (Clone: Mouse Human ELISA[1]
Systems
283161)
R&D Direct ELISA,
AF1965 Polyclonal Goat Human
Systems Western Blot
ELISA,
Western Blot
(<0.2% cross-
BAF1965 R&D reactivity with
o Polyclonal Goat Human
(Biotinylated) Systems mouse IL-24
in sandwich
immunoassay
)
Human, WB, IHC,
Thermo Monoclonal,
) ) Mouse, Mouse, Rat, ELISA,
Various Fisher Polyclonal, )
S ) Rabbit, Rat Non-human ICC/IF, Flow
Scientific Recombinant _
primate Cytometry[3]

IL-24 Signaling Pathway and Experimental Workflow

To provide context for antibody application, the following diagrams illustrate the IL-24 signaling
cascade and a general workflow for assessing antibody cross-reactivity.
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Caption: IL-24 binds to two receptor complexes, activating the JAK/STAT3 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Human IL-24 Antibody MAB19652: R&D Systems [rndsystems.com]

2. IL-24 antibody (26772-1-AP) | Proteintech [ptglab.com]

3. Anti-1L24 Antibodies | Invitrogen [thermofisher.com]

 To cite this document: BenchChem. [Navigating Preclinical Research: A Guide to Anti-Human
IL-24 Antibody Cross-Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239531#cross-reactivity-of-anti-human-il-24-
antibodies-with-other-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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